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Compound of Interest

Compound Name: Aminooxy-PEG1-amine

Cat. No.: B15340985

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminooxy-PEG1-amine is a bifunctional linker molecule of significant interest in the fields of
bioconjugation, drug delivery, and proteomics. Its unique architecture, featuring a terminal
aminooxy group and a primary amine connected by a short polyethylene glycol (PEG) spacer,
allows for the chemoselective and sequential modification of biomolecules. This guide provides
an in-depth overview of the structure, reactivity, and applications of Aminooxy-PEG1-amine,
complete with quantitative data and detailed experimental protocols.

Chemical Structure and Properties

Aminooxy-PEG1-amine, also known as O-(2-aminoethyl)hydroxylamine, is a hydrophilic
molecule that possesses two distinct reactive functionalities. The presence of the PEG spacer
enhances its solubility in aqueous media, a crucial property for biological applications.

Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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